Cas no 1421037-90-2 ((S)-2-(Methylthio)-4-(pyrrolidin-3-yloxy)pyrimidine hydrochloride)

• Product Name: (S)-2-(Methylthio)-4-(pyrrolidin-3-yloxy)pyrimidine hydrochloride
• CAS No: 1421037-90-2
• MF: C₉H₁₄ClN₃OS
• MW: 247.744959354401
• CID: 2165560
• Update Time: 2023-08-05

(S)-2-(Methylthio)-4-(pyrrolidin-3-yloxy)pyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-(methylthio)-4-(pyrrolidin-3-yloxy)pyrimidine hydrochloride
• (S)-2-(Methylthio)-4-(pyrrolidin-3-yloxy)pyrimidine hydrochloride

• Inchi： 1S/C9H13N3OS.ClH/c1-14-9-11-5-3-8(12-9)13-7-2-4-10-6-7;/h3,5,7,10H,2,4,6H2,1H3;1H/t7-;/m0./s1
• InChI Key： PAALKIPGZIDJHB-FJXQXJEOSA-N
• SMILES： Cl.S(C)C1=NC=CC(=N1)O[C@@H]1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 181
• Topological Polar Surface Area: 72.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers